Cas no 2137061-44-8 (2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde)

2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde is a chiral azetidine-substituted pyrimidine derivative with a reactive aldehyde functional group. Its structural features, including the stereocenter at the hydroxyethyl moiety and the azetidine ring, contribute to its potential as a versatile intermediate in medicinal chemistry and asymmetric synthesis. The aldehyde group enables further derivatization, making it useful for constructing complex heterocyclic scaffolds. The compact azetidine ring enhances conformational rigidity, which may improve binding selectivity in target interactions. This compound is particularly valuable for researchers developing enzyme inhibitors or bioactive molecules requiring precise stereochemical control. Its synthetic utility lies in the combination of a reactive handle and a constrained heterocyclic framework.

2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde structure

2137061-44-8 structure

Product Name:2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde

CAS No:2137061-44-8

MF:C₁₀H₁₃N₃O₂

MW:207.229121923447

CID:5949045

PubChem ID:165460851

Update Time:2025-06-14

2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- EN300-726020
- 2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde
- 2137061-44-8
- Inchi： 1S/C10H13N3O2/c1-7(15)9-4-13(5-9)10-11-2-8(6-14)3-12-10/h2-3,6-7,9,15H,4-5H2,1H3/t7-/m1/s1
- InChI Key： KLDIPYJZLXKQAK-SSDOTTSWSA-N
- SMILES： O[C@H](C)C1CN(C2N=CC(C=O)=CN=2)C1

Computed Properties

Exact Mass: 207.100776666g/mol
Monoisotopic Mass: 207.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 66.3Å²

2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-726020-1.0g	2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde	2137061-44-8		1g	$0.0	2023-06-06

2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde Related Literature

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5. An approach to biodegradable star polymeric architectures using disulfide coupling†

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Additional information on 2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde

Research Briefing on 2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde (CAS: 2137061-44-8)

In recent years, the compound 2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde (CAS: 2137061-44-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine-pyrimidine scaffold, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

The synthesis of 2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde has been optimized in several recent studies, with particular emphasis on its enantioselective preparation. Researchers have reported efficient catalytic methods to achieve high yields and enantiomeric purity, which are critical for its use in drug discovery. The compound's structural features, including the azetidine ring and the formyl group, make it a versatile building block for the construction of more complex molecules targeting various biological pathways.

Recent pharmacological investigations have highlighted the potential of derivatives of 2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde in modulating specific protein-protein interactions and enzyme activities. For instance, studies have demonstrated its utility in the development of inhibitors for kinases and other signaling proteins implicated in cancer and inflammatory diseases. The compound's ability to serve as a precursor for structurally diverse analogs has enabled researchers to explore structure-activity relationships (SAR) and optimize drug candidates for improved efficacy and selectivity.

In addition to its synthetic and pharmacological applications, 2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde has been investigated for its role in fragment-based drug design (FBDD). Its relatively small size and functional group diversity make it an ideal fragment for screening against biological targets. Recent fragment screening campaigns have identified this compound as a hit for several targets, including G protein-coupled receptors (GPCRs) and epigenetic regulators, opening new avenues for therapeutic intervention.

Despite these promising developments, challenges remain in the further exploitation of 2-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}pyrimidine-5-carbaldehyde. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future studies. Nevertheless, the compound's versatility and the growing body of research supporting its applications underscore its importance in modern drug discovery. Continued exploration of its chemical space and biological activities is expected to yield novel therapeutics with significant clinical impact.